Cas no 1956341-87-9 (2-Chlorooxazolo[5,4-b]pyridine hydrochloride)

• Product Name: 2-Chlorooxazolo[5,4-b]pyridine hydrochloride
• CAS No: 1956341-87-9
• MF: C₆H₄Cl₂N₂O
• MW: 191.014759063721
• CID: 4728279
• Update Time: 2025-06-09

2-Chlorooxazolo[5,4-b]pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chlorooxazolo[5,4-b]pyridine hydrochloride
• AX8260359

• Inchi： 1S/C6H3ClN2O.ClH/c7-6-9-4-2-1-3-8-5(4)10-6;/h1-3H;1H
• InChI Key： LCXMSJQCARUACV-UHFFFAOYSA-N
• SMILES： ClC1=NC2=CC=CN=C2O1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• Topological Polar Surface Area: 38.9

Additional information on 2-Chlorooxazolo[5,4-b]pyridine hydrochloride

2-Chlorooxazolo[5,4-b]pyridine Hydrochloride: A Comprehensive Overview

2-Chlorooxazolo[5,4-b]pyridine hydrochloride (CAS No. 1956341-87-9) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The chlorooxazolopyridine scaffold is a versatile platform that can be modified to achieve desired pharmacological properties, making it a valuable starting point for the synthesis of novel therapeutic agents.

The chemical structure of 2-chlorooxazolo[5,4-b]pyridine hydrochloride consists of a pyridine ring fused with an oxazolopyridine moiety, with a chlorine atom substituting at the 2-position. This arrangement imparts specific electronic and steric properties that influence its reactivity and biological activity. The hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and clinical applications.

Recent studies have highlighted the potential of 2-chlorooxazolo[5,4-b]pyridine hydrochloride in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that compounds derived from this scaffold exhibit potent inhibitory activity against specific kinases involved in cancer progression. These findings suggest that 2-chlorooxazolo[5,4-b]pyridine hydrochloride and its derivatives could serve as lead compounds for the development of targeted cancer therapies.

In addition to its anti-cancer properties, 2-chlorooxazolo[5,4-b]pyridine hydrochloride has shown promise in other therapeutic areas. A study published in the Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress. These findings open up new avenues for exploring the use of 2-chlorooxazolo[5,4-b]pyridine hydrochloride in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 2-chlorooxazolo[5,4-b]pyridine hydrochloride typically involves multi-step reactions that include cyclization and functional group modifications. Advanced synthetic methodologies have been developed to improve the efficiency and yield of these processes. For example, a recent publication in the Tetrahedron Letters described a novel catalytic approach that significantly enhances the stereoselectivity and regioselectivity of the synthesis, making it more amenable to large-scale production.

The pharmacokinetic properties of 2-chlorooxazolo[5,4-b]pyridine hydrochloride have also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation. Ongoing clinical trials are aimed at assessing the safety and efficacy of 2-chlorooxazolo[5,4-b]pyridine hydrochloride-based drugs in various disease models.

In conclusion, 2-chlorooxazolo[5,4-b]pyridine hydrochloride (CAS No. 1956341-87-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties position it as a valuable tool in drug discovery efforts. Continued research into this compound is expected to yield new insights and innovations in the fields of medicinal chemistry and pharmaceutical science.